Cas no 358731-97-2 (2-Butene-1,1,1,4,4,4-d6(9CI))

• Product Name: 2-Butene-1,1,1,4,4,4-d6(9CI)
• CAS No: 358731-97-2
• MF: C₄H₈
• MW: 62.1432914733887
• CID: 303247
• PubChem ID: 131878419
• Update Time: 2025-04-19

2-Butene-1,1,1,4,4,4-d6(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,1,1,4,4,4-d6(9CI)
• 2-BUTENE-1,1,1,4,4,4-D6
• 2-Butene-1,1,1,4,4,4-D6 (gas)
• DTXSID101313740
• 358731-97-2

• Inchi： 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/i1D3,2D3
• InChI Key： IAQRGUVFOMOMEM-WFGJKAKNSA-N
• SMILES： C(C([2H])([2H])[2H])=CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 62.1
• Monoisotopic Mass: 62.1
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 15.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 1.58240